Cas no 1806756-64-8 (Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806756-64-8
• MF: C₁₂H₁₃ClF₃NO₄
• MW: 327.684133291245
• CID: 4840274
• Update Time: 2025-11-07

Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H13ClF3NO4/c1-3-20-11(18)4-8-7(6-13)9(19-2)5-10(17-8)21-12(14,15)16/h5H,3-4,6H2,1-2H3
• InChI Key： KVMLXRGODANNRM-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(N=C1CC(=O)OCC)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate

Research Briefing on Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806756-64-8)

Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806756-64-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and chloromethyl functional groups, serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique chemical properties and biological activity.

The synthesis of Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions, including nucleophilic substitution and esterification. Researchers have optimized these synthetic routes to improve yield and purity, as reported in recent publications. The compound's structural features, such as the trifluoromethoxy group, contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate was utilized as a precursor for the synthesis of potent GABA_A receptor modulators. These modulators demonstrated significant anxiolytic and anticonvulsant effects in preclinical models, suggesting potential applications in treating anxiety disorders and epilepsy. The study emphasized the compound's role in facilitating the introduction of critical pharmacophores into the pyridine scaffold.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility in developing anti-inflammatory agents. The chloromethyl group was strategically leveraged to introduce sulfonamide moieties, resulting in derivatives with notable COX-2 inhibitory activity. These findings underscore the versatility of Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate in medicinal chemistry.

Ongoing research is also examining the compound's potential in agrochemical applications. Its trifluoromethoxy group, known for its lipophilicity and resistance to metabolic degradation, is being investigated for the design of next-generation pesticides. Preliminary data indicate promising insecticidal activity against common agricultural pests, as detailed in a 2024 report by the American Chemical Society.

In conclusion, Ethyl 3-(chloromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806756-64-8) represents a valuable building block in both pharmaceutical and agrochemical research. Its unique structural attributes and demonstrated biological activities position it as a compound of continued interest. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and beyond.